Cas no 2228421-06-3 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde)

• Product Name: 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde
• CAS No: 2228421-06-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5832242
• PubChem ID: 165700870
• Update Time: 2025-10-18

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde
• EN300-1770921
• 2228421-06-3

• Inchi： 1S/C11H12O4/c1-13-9-6-8(2-3-12)7-10-11(9)15-5-4-14-10/h3,6-7H,2,4-5H2,1H3
• InChI Key： HVCIISXKQLKSIJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(CC=O)C=C(C1=2)OC

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde

Comprehensive Overview of 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde (CAS No. 2228421-06-3)

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde is a specialized organic compound with a unique structural framework, combining a benzodioxin core with an acetaldehyde functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its CAS number 2228421-06-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings.

The molecular structure of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde features a methoxy-substituted benzodioxin ring, which contributes to its electronic properties and reactivity. This makes it particularly valuable in the synthesis of heterocyclic compounds, a class of molecules frequently explored in drug discovery. Recent studies highlight its utility in developing central nervous system (CNS) targeting agents, aligning with growing interest in neurodegenerative disease treatments—a hot topic in 2024's biomedical research landscape.

From an industrial perspective, this compound's aldehyde group offers versatile derivatization opportunities. It can undergo condensation reactions to form Schiff bases or participate in reductive amination processes—key transformations in creating pharmacophores for antimicrobial or anti-inflammatory applications. Such characteristics address frequent search queries like "benzodioxin derivatives in medicine" or "acetaldehyde applications in organic synthesis," reflecting its relevance to current research trends.

Analytical characterization of CAS 2228421-06-3 typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the compound's purity and structural integrity, crucial for reproducibility in academic and industrial settings. The rise of AI-assisted molecular design has further amplified interest in such precisely defined building blocks, as they enable more efficient virtual screening workflows.

Environmental and safety profiles of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde comply with standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, proper storage at 2-8°C under inert atmosphere is recommended to preserve its aldehyde functionality—a detail frequently searched by laboratory technicians and quality control specialists.

The compound's benzodioxin moiety shares structural similarities with naturally occurring lignan precursors, sparking investigations into its potential as a synthetic intermediate for plant-derived bioactive compounds. This aligns with 2024's surge in "green chemistry" searches, particularly regarding sustainable synthesis of complex organic molecules. Researchers are exploring enzymatic approaches to derivatize this scaffold, responding to industry demands for eco-friendly synthetic routes.

Patent databases reveal growing intellectual property activity surrounding 2228421-06-3, particularly in applications related to G-protein coupled receptor (GPCR) modulators—a trending topic due to their therapeutic potential. The compound's balanced lipophilicity profile (calculated LogP ≈ 1.8) makes it particularly interesting for blood-brain barrier penetration studies, addressing frequent queries about "CNS drug design parameters."

In material science, the conjugated system of this molecule shows promise for developing organic semiconductors. Its ability to form stable thin films when combined with π-electron acceptors responds to the booming interest in flexible electronics—a subject generating over 20,000 monthly searches related to "organic electronic materials."

Quality standards for 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde typically specify ≥98% purity by HPLC analysis, with strict limits on aldehyde dimer content. These specifications cater to pharmaceutical industry requirements, where impurity profiles directly impact clinical trial outcomes—a critical concern reflected in regulatory guidance documents and industry white papers.

Future research directions likely involve exploring the compound's chiral derivatives, as the benzodioxin scaffold offers opportunities for asymmetric synthesis. This aligns with the pharmaceutical industry's focus on enantiomerically pure drugs, a subject generating substantial academic and commercial interest worldwide.